Cas no 1286272-96-5 (tert-butyl 4-((3-aminopyridin-2-yl)oxy)piperidine-1-carboxylate)

Tert-butyl 4-((3-aminopyridin-2-yl)oxy)piperidine-1-carboxylate is a versatile intermediate in organic synthesis, particularly valuable in pharmaceutical and agrochemical research. Its structure combines a piperidine core with a 3-aminopyridinyloxy moiety, protected by a tert-butoxycarbonyl (Boc) group, enhancing stability and facilitating selective deprotection under mild conditions. The compound’s reactivity makes it useful for constructing complex heterocyclic frameworks, while the Boc group allows for controlled functionalization. Its high purity and well-defined synthetic pathway ensure reproducibility in applications such as drug discovery, where it serves as a key building block for bioactive molecules. The compound’s balanced solubility in common organic solvents further enhances its utility in multistep syntheses.

tert-butyl 4-((3-aminopyridin-2-yl)oxy)piperidine-1-carboxylate structure

1286272-96-5 structure

Product Name:tert-butyl 4-((3-aminopyridin-2-yl)oxy)piperidine-1-carboxylate

CAS No:1286272-96-5

MF:C₁₅H₂₃N₃O₃

MW:293.36142373085

MDL:MFCD17014202

CID:4788320

PubChem ID:53255976

Update Time:2025-10-22

tert-butyl 4-((3-aminopyridin-2-yl)oxy)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- tert-Butyl 4-(3-aminopyridin-2-yloxy)piperidine-1-carboxylate
- tert-butyl 4-(3-aminopyridin-2-yl)oxypiperidine-1-carboxylate
- tert-butyl 4-((3-aminopyridin-2-yl)oxy)piperidine-1-carboxylate
- MDL： MFCD17014202
- Inchi： 1S/C15H23N3O3/c1-15(2,3)21-14(19)18-9-6-11(7-10-18)20-13-12(16)5-4-8-17-13/h4-5,8,11H,6-7,9-10,16H2,1-3H3
- InChI Key： AMZDFTDDIXRTQB-UHFFFAOYSA-N
- SMILES： O(C1C(=CC=CN=1)N)C1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 21
Rotatable Bond Count: 4
Complexity: 349
XLogP3: 1.9
Topological Polar Surface Area: 77.7

tert-butyl 4-((3-aminopyridin-2-yl)oxy)piperidine-1-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	063881-1g	tert-Butyl 4-(3-aminopyridin-2-yloxy)piperidine-1-carboxylate	1286272-96-5	95%	1g	￡360.00	2022-03-01
TRC	T310381-100mg	tert-Butyl 4-(3-Aminopyridin-2-yl)oxypiperidine-1-carboxylate	1286272-96-5		100mg	$ 115.00	2022-06-02
TRC	T310381-500mg	tert-Butyl 4-(3-Aminopyridin-2-yl)oxypiperidine-1-carboxylate	1286272-96-5		500mg	$ 435.00	2022-06-02
TRC	T310381-1g	tert-Butyl 4-(3-Aminopyridin-2-yl)oxypiperidine-1-carboxylate	1286272-96-5		1g	$ 660.00	2022-06-02
Chemenu	CM318516-1g	tert-Butyl 4-(3-aminopyridin-2-yloxy)piperidine-1-carboxylate	1286272-96-5	95%	1g	$407	2021-08-18
Chemenu	CM318516-1g	tert-Butyl 4-(3-aminopyridin-2-yloxy)piperidine-1-carboxylate	1286272-96-5	95%	1g	$407	2022-06-13
Enamine	EN300-264896-1g	tert-butyl 4-[(3-aminopyridin-2-yl)oxy]piperidine-1-carboxylate	1286272-96-5	95%	1g	$743.0	2023-09-14
Enamine	EN300-264896-5g	tert-butyl 4-[(3-aminopyridin-2-yl)oxy]piperidine-1-carboxylate	1286272-96-5	95%	5g	$2152.0	2023-09-14
Enamine	EN300-264896-10g	tert-butyl 4-[(3-aminopyridin-2-yl)oxy]piperidine-1-carboxylate	1286272-96-5	95%	10g	$3191.0	2023-09-14
Enamine	EN300-264896-0.05g	tert-butyl 4-[(3-aminopyridin-2-yl)oxy]piperidine-1-carboxylate	1286272-96-5	95%	0.05g	$174.0	2023-09-14

tert-butyl 4-((3-aminopyridin-2-yl)oxy)piperidine-1-carboxylate Related Literature

1. Elusive 2-aminofuran Diels–Alder substrates for a straightforward synthesis of polysubstituted anilines†

Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Additional information on tert-butyl 4-((3-aminopyridin-2-yl)oxy)piperidine-1-carboxylate

Comprehensive Overview of tert-butyl 4-((3-aminopyridin-2-yl)oxy)piperidine-1-carboxylate (CAS No. 1286272-96-5)

The compound tert-butyl 4-((3-aminopyridin-2-yl)oxy)piperidine-1-carboxylate (CAS No. 1286272-96-5) is a significant intermediate in pharmaceutical and organic synthesis. Its unique structure, featuring a piperidine core modified with a tert-butyloxycarbonyl (Boc) protecting group and an aminopyridinyloxy moiety, makes it highly valuable for drug discovery and development. Researchers and chemists frequently search for this compound due to its applications in synthesizing bioactive molecules, particularly in kinase inhibitors and central nervous system (CNS) targeting agents.

In recent years, the demand for Boc-protected piperidine derivatives has surged, driven by advancements in medicinal chemistry. The tert-butyl 4-((3-aminopyridin-2-yl)oxy)piperidine-1-carboxylate is often explored in the context of fragment-based drug design (FBDD) and high-throughput screening (HTS). Its aminopyridine segment is particularly noteworthy, as it mimics heterocyclic motifs found in many FDA-approved drugs, enhancing its relevance in modern therapeutics.

One of the most searched questions related to this compound is: "What are the synthetic routes for tert-butyl 4-((3-aminopyridin-2-yl)oxy)piperidine-1-carboxylate?" The synthesis typically involves the coupling of 3-amino-2-hydroxypyridine with a Boc-protected 4-hydroxypiperidine derivative under Mitsunobu conditions or nucleophilic aromatic substitution (SNAr). The Boc group serves as a temporary protective measure, allowing further functionalization of the piperidine nitrogen in multi-step syntheses.

Another hot topic is the compound's role in cancer research. Due to its structural similarity to kinase inhibitor scaffolds, CAS 1286272-96-5 is frequently investigated in the development of tyrosine kinase inhibitors (TKIs) and PI3K/AKT/mTOR pathway modulators. Researchers are particularly interested in its potential to improve drug solubility and bioavailability, addressing common challenges in oncology drug development.

From a commercial perspective, tert-butyl 4-((3-aminopyridin-2-yl)oxy)piperidine-1-carboxylate is supplied by several specialty chemical manufacturers. Its pricing and purity (often >98% by HPLC) are critical factors for buyers. Analytical techniques such as NMR, LC-MS, and FTIR are routinely employed to verify its identity and quality, ensuring compliance with pharmaceutical-grade standards.

Environmental and regulatory considerations also play a role in its usage. While not classified as hazardous, proper handling protocols are recommended to maintain stability, as the Boc group is susceptible to acidic or basic conditions. Storage under inert atmospheres at low temperatures (-20°C) is advised for long-term preservation.

In summary, tert-butyl 4-((3-aminopyridin-2-yl)oxy)piperidine-1-carboxylate (CAS No. 1286272-96-5) bridges the gap between academic research and industrial applications. Its versatility in drug design, coupled with its relevance to trending therapeutic areas like precision medicine and targeted therapy, ensures its continued prominence in the chemical and pharmaceutical landscapes.